N'-(4-nitrobenzylidene)-4-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide

• IUPAC Name: N-[(E)-(4-nitrophenyl)methylideneamino]-4-(2,2,2-trifluoroethoxymethyl)benzamide
• InChI: InChI=1S/C17H14F3N3O4/c18-17(19,20)11-27-10-13-1-5-14(6-2-13)16(24)22-21-9-12-3-7-15(8-4-12)23(25)26/h1-9H,10-11H2,(H,22,24)/b21-9+
• InChI Key: WSZZNKMALXHSAG-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC(=CC=C1COCC(F)(F)F)C(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1COCC(F)(F)F)C(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H14F3N3O4
• Molecular Weight: 381.31 g/mol

Description

N-(4-nitrobenzylidene)-4-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide, commonly known as NBTH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. NBTH is a hydrazone derivative that has a unique chemical structure, which makes it a promising candidate for the development of new drugs and materials.

Mechanism of Action

The mechanism of action of NBTH is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are involved in cellular processes. NBTH has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. NBTH has also been shown to inhibit the activity of RNA polymerase, an enzyme that is involved in the transcription of DNA into RNA.
Biochemical and Physiological Effects:
NBTH has been shown to have various biochemical and physiological effects in different organisms. In animals, NBTH has been shown to have antitumor and antiviral activities. NBTH has also been shown to reduce inflammation and oxidative stress in animal models. In plants, NBTH has been shown to regulate plant growth and development, improve stress tolerance, and enhance crop yield.

Advantages and Limitations for Lab Experiments

One of the main advantages of NBTH is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. NBTH is also stable under a wide range of conditions, making it suitable for various applications. However, one of the limitations of NBTH is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on NBTH. One of the potential applications of NBTH is in the development of new antitumor drugs. NBTH has been shown to exhibit potent antitumor activity in animal models, and further studies are needed to evaluate its efficacy and safety in humans. Another potential application of NBTH is in the development of new materials, such as polymers and catalysts. NBTH has unique chemical properties that make it a promising candidate for the development of new materials with specific properties. Further studies are needed to explore the potential applications of NBTH in various fields of science.

Synthesis Methods

The synthesis of NBTH involves the reaction of 4-nitrobenzaldehyde with 4-[(2,2,2-trifluoroethoxy)methyl]benzohydrazide in the presence of a catalyst, such as acetic acid. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to form NBTH. The synthesis of NBTH is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

NBTH has been extensively studied for its potential applications in various fields of science. In medicine, NBTH has been shown to exhibit antitumor, antiviral, and antibacterial activities. In agriculture, NBTH has been used as a plant growth regulator and as a pesticide. NBTH has also been investigated for its potential applications in material science, including the development of new polymers and catalysts.